Technical Whitepaper: 3-(Butylsulfanyl)phenol (CAS 756895-79-1) – Physicochemical Profiling, Chemoselective Synthesis, and Therapeutic Applications
Technical Whitepaper: 3-(Butylsulfanyl)phenol (CAS 756895-79-1) – Physicochemical Profiling, Chemoselective Synthesis, and Therapeutic Applications
Executive Summary & Physicochemical Profiling
3-(Butylsulfanyl)phenol, commonly referred to as 3-(butylthio)phenol, is a highly versatile bifunctional aromatic building block. Characterized by a phenolic hydroxyl group and a meta-substituted butylsulfanyl chain, this molecule provides a unique scaffold for advanced organic synthesis and drug discovery. The thioether linkage introduces distinct lipophilic, electronic, and conformational properties compared to its oxygen-containing analogs (alkoxyphenols), making it an invaluable motif in the design of targeted therapeutics and smart materials.
To establish a baseline for experimental design, the core physicochemical properties of 3-(Butylsulfanyl)phenol are summarized below, synthesized from commercial chemical databases[1].
Table 1: Core Physicochemical Properties
| Property | Value |
| Chemical Name | 3-(Butylsulfanyl)phenol |
| CAS Registry Number | 756895-79-1[1] |
| Molecular Formula | C10H14OS[1] |
| Molecular Weight | 182.28 g/mol [1] |
| SMILES String | CCCCSC1=CC(O)=CC=C1[1] |
| Predicted LogP | ~3.5 (Calculated based on thioether lipophilicity) |
| Hydrogen Bond Donors | 1 (-OH group) |
| Hydrogen Bond Acceptors | 2 (-OH and -S- groups) |
| Commercial Availability | [1], [2] |
Mechanistic Rationale in Synthetic Methodology
The de novo synthesis of 3-(butylsulfanyl)phenol from commercially available precursors demands strict chemoselectivity. The optimal starting material, 3-mercaptophenol, possesses two competing nucleophilic centers: the sulfhydryl (-SH) and the hydroxyl (-OH) groups.
Causality in Reagent Selection: The success of this synthesis relies on exploiting the pKa differential between the two functional groups. The pKa of a typical thiophenol is approximately 6.5, whereas the pKa of a phenol is around 9.9 (). To achieve selective S-alkylation without the need for cumbersome hydroxyl protecting groups, a mild base such as Potassium Carbonate (K₂CO₃) is employed. K₂CO₃ (conjugate acid pKa ~10.3) is sufficiently basic to quantitatively deprotonate the highly acidic -SH group, generating a highly nucleophilic thiolate, while leaving the -OH group predominantly protonated. Utilizing a stronger base like Sodium Hydride (NaH) would result in dianion formation, leading to competing O-alkylation and complex downstream purification.
Solvent Dynamics: N,N-Dimethylformamide (DMF) is selected as the optimal solvent. As a polar aprotic solvent, DMF poorly solvates the thiolate anion, thereby significantly enhancing its nucleophilicity for the subsequent Sₙ2 displacement of the bromide from 1-bromobutane.
Self-Validating Experimental Protocol: Chemoselective S-Alkylation
This protocol is engineered as a self-validating system. It incorporates In-Process Controls (IPC) and orthogonal analytical verification steps to ensure high fidelity and reproducibility, critical for pharmaceutical scale-up.
Materials Required
-
Nucleophile: 3-Mercaptophenol (1.0 equiv)
-
Electrophile: 1-Bromobutane (1.05 equiv)
-
Base: K₂CO₃ (1.1 equiv, finely powdered)
-
Solvent: Anhydrous DMF
Step-by-Step Workflow
-
Initiation: Charge a flame-dried, argon-purged round-bottom flask with 3-mercaptophenol (10 mmol) and anhydrous DMF (20 mL).
-
Base Addition: Add K₂CO₃ (11 mmol) in one portion.
-
Causality Check: The solution will slightly darken, indicating the formation of the thiolate anion. Stir at ambient temperature (25°C) for 15 minutes to ensure complete deprotonation.
-
-
Electrophile Introduction: Add 1-bromobutane (10.5 mmol) dropwise over 10 minutes via a syringe to prevent localized heating and suppress elimination side-reactions.
-
Reaction Propagation: Stir the reaction mixture at 25°C.
-
Validation Checkpoint 1 (IPC): Monitor the reaction via TLC (Hexane:EtOAc 8:2) or LC-MS. The disappearance of the highly odorous 3-mercaptophenol and the emergence of a less polar spot confirms reaction progression.
-
-
Quenching & Extraction: Upon completion (typically 2-4 hours), quench the reaction by pouring it into 100 mL of ice-cold distilled water. Extract the aqueous phase with Ethyl Acetate (3 x 30 mL).
-
Washing: Wash the combined organic layers with 5% aqueous LiCl (crucial for removing residual DMF) and brine, then dry over anhydrous Na₂SO₄.
-
Purification: Concentrate under reduced pressure. Purify the crude oil via flash column chromatography (silica gel, gradient elution from 100% Hexane to 90:10 Hexane:EtOAc).
-
Analytical Validation:
-
Validation Checkpoint 2 (NMR): Confirm S-alkylation via ¹H-NMR. The diagnostic S-CH₂ protons will appear as a distinct triplet near 2.9 ppm . If unwanted O-alkylation occurred, an O-CH₂ triplet would be visible further downfield at ~4.0 ppm . The preservation of the phenolic -OH must be verified by a broad singlet at ~5.0 ppm (exchangeable with D₂O).
-
Applications in Advanced Therapeutics
The 3-(butylsulfanyl)phenol scaffold is highly valued in modern drug discovery[3] due to its unique physicochemical contributions:
-
Lipophilic Tuning & Membrane Permeability: The butylsulfanyl chain significantly increases the LogP of the parent phenol. This is frequently utilized by medicinal chemists to optimize the hydrophobic interactions of a pharmacophore, enhancing passive cell membrane permeability for intracellular targets (e.g., kinase inhibitors).
-
Thioether Bioisosterism & PROTACs: Thioethers serve as metabolically stable, flexible linkers in Proteolysis Targeting Chimeras (PROTACs). Furthermore, the sulfur atom can participate in specific chalcogen bonding within protein hydrophobic pockets, a highly directional interaction that oxygen analogs cannot replicate ().
-
Redox-Responsive Scaffolds: The thioether moiety can be selectively oxidized to sulfoxides or sulfones in vivo or in formulation. This provides a switchable polarity mechanism utilized in the design of redox-responsive smart polymers and targeted drug delivery vehicles.
Visualizing the Synthetic & Application Pathway
The following diagram illustrates the chemoselective workflow and the downstream utility of the synthesized compound.
Chemoselective synthesis and downstream therapeutic applications of 3-(Butylsulfanyl)phenol.
References
-
Title: PubChem Compound Summary for Thiophenol Source: National Center for Biotechnology Information (PubChem) URL: [Link]
-
Title: ACS Medicinal Chemistry Letters (General Reference for Chalcogen Bonding) Source: American Chemical Society URL: [Link]
-
Title: CAS No. 610315-34-9 & Precursor Downstream (756895-79-1) Source: Chemsrc URL: [Link]
